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Compound of Interest

Compound Name: (S)-1-Cbz-3-Boc-Aminopiperidine

Cat. No.: B582006

Disclaimer: This document is intended as an in-depth technical guide for researchers,
scientists, and drug development professionals. It is not a certified Safety Data Sheet (SDS).
An official SDS must be obtained from the manufacturer or supplier of the compound. The
information herein is compiled from publicly available data for structurally related compounds
and is intended to provide a framework for safe handling, not to replace a formal risk
assessment.

Section 1: Chemical Identification and Physical
Properties

(S)-1-Cbz-3-Boc-aminopiperidine is a chiral building block used in the synthesis of
pharmaceuticals.[1] It features a piperidine core with two common amine protecting groups:
Carboxybenzyl (Cbz) and tert-Butoxycarbonyl (Boc). Understanding the properties of the core
structure and these protecting groups is essential for safe handling.

Table 1: Physical and Chemical Properties
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Property Value Source | Notes
Molecular Formula C18H26N204 Calculated
Molecular Weight 334.41 g/mol Calculated
Likely a solid (crystals or
] ) Based on related
Appearance powder) or a viscous oil/gum. S o
aminopiperidine derivatives.
[11[2][3]
N ) Not available. High boiling Piperidine derivatives have
Boiling Point i - .
point expected. boiling points >100°C.[2]
] ] For the related compound
Melting Point 118.0-128.0 °C ) S
(S)-3-(Boc-amino)piperidine.[3]
Soluble in dimethyl sulfoxide
(DMSO0).[2][4] Likely soluble in -
- ] ] General solubility for protected
Solubility other organic solvents like

methanol and

dichloromethane.

amines.[5]

Storage Conditions

Store under inert gas, at O-
8°C, in a dry, well-ventilated
place away from incompatible
materials.[1][6][7]

Standard for complex organic
molecules.

Section 2: Hazard Identification and Toxicological

Profile

No specific toxicological data exists for (S)-1-Cbz-3-Boc-aminopiperidine. The hazard profile

is inferred from the parent piperidine structure and related Boc-protected aminopiperidines.

The piperidine core is classified as toxic and corrosive. It is harmful if swallowed, toxic in

contact with skin, and can cause severe skin burns and eye damage.[8][9][10][11] While the

Cbz and Boc protecting groups reduce the basicity and reactivity of the nitrogens, the

compound should still be handled as a hazardous substance.

Table 2: GHS Hazard Classifications (Inferred)
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Basis of
Hazard Class Category Hazard Statement o
Classification
o H302: Harmful if Based on data for
Acute Toxicity, Oral Category 4 o
swallowed.[7] Boc-aminopiperidine.
Skin H315: Causes skin Based on data for
) o Category 2 S S
Corrosion/Irritation irritation.[6][7][12] Boc-aminopiperidine.

H318/H319: Causes
Based on data for

Serious Eye serious eye S
o Category 1/2 o Boc-aminopiperidine
Damage/Irritation damagel/irritation.[6][7] o
and piperidine.[8]
[12]
Specific Target Organ H335: May cause
o ] ) S Based on data for
Toxicity (Single Category 3 respiratory irritation.[6] S
Boc-aminopiperidine.
Exposure) [12]

Potential Health Effects:

Eye Contact: May cause serious irritation or chemical burns.[6][8]

Skin Contact: May cause skin irritation, redness, and pain.[6][12] Prolonged contact may
lead to the absorption of harmful amounts.

Inhalation: May cause respiratory tract irritation.[6][12]

Ingestion: Harmful if swallowed.[7]

Section 3: Experimental Protocols for Safe Handling
Detailed experimental protocols are crucial for minimizing exposure and ensuring laboratory
safety.

Protocol 3.1: Personal Protective Equipment (PPE) and Engineering Controls

e Engineering Controls: Always handle this compound in a certified chemical fume hood to
avoid inhalation of dust or vapors.[7] Ensure an eyewash station and safety shower are
readily accessible.[7][13]
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» Hand Protection: Wear nitrile or neoprene gloves. Inspect gloves prior to use and change
them frequently, especially if contact is made.

o Eye Protection: Use chemical safety goggles or a face shield that meets NIOSH/MSHA or
European Standard EN166 requirements.[7]

» Skin and Body Protection: Wear a flame-retardant laboratory coat. Ensure clothing fully
covers the skin. For large quantities or spill cleanup, consider additional protective clothing.

Protocol 3.2: General Handling and Dispensing

e Dispensing: Use non-sparking tools for handling the solid.[8][10] If the compound is a
powder, avoid creating dust. If it is an oil, handle it as a non-volatile liquid.

 Inert Atmosphere: For long-term storage or sensitive reactions, handle under an inert
atmosphere (e.g., nitrogen or argon) to prevent degradation.[7]

e Hygiene: Do not eat, drink, or smoke in the laboratory.[6][8] Wash hands and any exposed
skin thoroughly after handling.[6][7][8]

o Clothing: Contaminated clothing should be removed immediately and laundered before
reuse.[6][8]

Protocol 3.3: Spill and Waste Management

o Spill Cleanup:
o Evacuate the area and ensure adequate ventilation.
o Wear full PPE as described in Protocol 3.1.

o For solid spills, carefully sweep or scoop up the material, avoiding dust generation, and
place it in a labeled, sealed container for disposal.

o For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container.

o Decontaminate the spill area with a suitable solvent, followed by soap and water.
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» Waste Disposal: Dispose of chemical waste in accordance with all local, state, and federal

regulations. Do not empty into drains.[7]

Section 4: Stability and Reactivity

Understanding the chemical stability and reactivity is key to preventing hazardous reactions.

Table 3: Stability and Reactivity Profile

Parameter

Description

Reactivity

Generally stable under recommended storage
conditions.[7][8]

Chemical Stability

Stable under normal temperatures and

pressures.[8]

Conditions to Avoid

Heat, flames, sparks, ignition sources, and

exposure to moisture.[8][10]

Incompatible Materials

Strong oxidizing agents, strong acids.[7][9]
Contact with strong acids can cause the

deprotection of the Boc group.[14][15]

Hazardous Decomposition Products

Thermal decomposition may produce toxic
vapors, including carbon monoxide, carbon

dioxide, and nitrogen oxides.[6][8]

Section 5: Mandatory Visualizations

Diagram 5.1: General Chemical Handling Workflow

This diagram outlines the standard workflow for safely handling a chemical powder like (S)-1-

Cbhz-3-Boc-aminopiperidine in a laboratory setting.
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Caption: Standard workflow for handling chemical powders.
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Diagram 5.2: Boc Group Deprotection Logic

This diagram illustrates the chemical logic of Boc group instability under acidic conditions, a
key reactivity consideration for this molecule.
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Caption: Reactivity of Boc-protected amines in acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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